Cas no 865149-80-0 (2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene)

• Product Name: 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene
• CAS No: 865149-80-0
• MF: C₈H₄ClF₂NOS
• MW: 235.638266563416
• MDL: MFCD06660584
• CID: 3104849
• PubChem ID: 5152198
• Update Time: 2025-05-21

2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-difluoromethoxy-4-isothiocyanato-benzene
• Benzene, 2-chloro-1-(difluoromethoxy)-4-isothiocyanato-
• 848-921-4
• 865149-80-0
• 2-chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene
• QJB14980
• AKOS000122298
• EN300-01258
• G26725
• SCHEMBL25272266
• STL301990
• 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene

• MDL： MFCD06660584
• Inchi： 1S/C8H4ClF2NOS/c9-6-3-5(12-4-14)1-2-7(6)13-8(10)11/h1-3,8H
• InChI Key： UPXFYVUFZDMGES-UHFFFAOYSA-N
• SMILES： C1(OC(F)F)=CC=C(N=C=S)C=C1Cl

Computed Properties

• Exact Mass: 234.9670189Da
• Monoisotopic Mass: 234.9670189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene

2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene: A Comprehensive Overview

The compound with CAS No. 865149-80-0, known as 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at position 2, a difluoromethoxy group at position 1, and an isothiocyanate group at position 4. These substituents confer the molecule with distinct chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of isothiocyanate-containing compounds in the field of medicinal chemistry. The isothiocyanate group, in particular, has been shown to exhibit strong biological activity, including anti-inflammatory and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that isothiocyanates derived from natural sources possess potent inhibitory effects on key enzymes involved in inflammation and cancer progression. While 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene has not yet been extensively studied for its biological activity, its structural similarity to known bioactive compounds suggests that it may hold promising therapeutic potential.

The synthesis of 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. One common approach involves the substitution of a suitable benzene derivative with the desired substituents. The introduction of the difluoromethoxy group typically requires nucleophilic aromatic substitution, while the isothiocyanate group can be introduced via nucleophilic displacement reactions. Researchers have reported that the use of fluorinated substituents, such as difluoromethoxy groups, can significantly enhance the stability and reactivity of aromatic compounds, making them valuable intermediates in organic synthesis.

In terms of applications, isothiocyanates are widely used in the synthesis of heterocyclic compounds, which are essential building blocks in pharmaceuticals and agrochemicals. The presence of multiple functional groups in 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene makes it a versatile precursor for the construction of complex molecules. For example, the chlorine atom can serve as a leaving group in substitution reactions, while the isothiocyanate group can participate in cycloaddition reactions to form fused ring systems. Recent advancements in catalytic methods have further expanded the scope of reactions involving such compounds, enabling more efficient and selective transformations.

From an environmental perspective, understanding the behavior and fate of isothiocyanate-containing compounds in natural systems is crucial for assessing their potential impact on ecosystems. A 2023 study conducted by researchers at the University of California revealed that certain isothiocyanates can undergo rapid degradation under UV light or enzymatic action, reducing their persistence in the environment. However, further research is needed to evaluate the specific environmental fate of 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene, particularly under varying environmental conditions such as temperature and pH levels.

In conclusion, 2-Chloro-1-(difluoromethoxy)-4-isothiocyanatobenzene (CAS No. 865149-80-0) represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial innovation. As new findings emerge from ongoing studies on isothiocyanates and related compounds, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.